Cas no 10227-18-6 (Pentaacetyl-5-thioglucose)
Pentaacetyl-5-thioglucose structure
Product Name:Pentaacetyl-5-thioglucose
CAS No:10227-18-6
MF:C6H6O4
MW:142.109442234039
CID:48470
Update Time:2024-01-25
Pentaacetyl-5-thioglucose Chemical and Physical Properties
Names and Identifiers
-
- Pentaacetyl-5-thioglucose
- 1,2,3,4,6-PENTA-O-ACETYL-A-D-THIOGLUCOPYRANOSE
- [3,4,5,6-tetrakis(phenylcarbonyloxy)oxan-2-yl]methyl benzoate
- 1,2,3,4,6-Pentachlor-naphthalin
- 1,2,3,4,6-pentachloro-naphthalene
- 1,2,3,4,6-penta-O-acetyl-5-deoxy-5-thio-D-glucopyranose
- 1,2,3,4,6-Penta-O-benzoyl-a-D-galactose
- 1,2,3,4,6-penta-O-benzoyl-D-glucopyranoside
- 5-thio-D-glucopyranose pentaacetate
- AC1L7PKX
- AGN-PC-009HH0
- AmbotzGBB1105
- benzoic acid (3,4,5,6-tetrabenzoyloxy-2-oxanyl)methyl ester
- 1,2,3,4,6-Penta-O-acetyl-5-thio-a-D-glucopyranose
- α-D-Glucopyranose, 5-thio-, 1,2,3,4,6-pentaacetate
- (2R,3S,4R,5R)-2-(acetylthio)-6-oxohexane-1,3,4,5-tetrayl tetraacetate
-
- Inchi: 1S/C6H6O4/c1-9-5(7)3-4-6(8)10-2/h1-2H3
- InChI Key: VHILMKFSCRWWIJ-UHFFFAOYSA-N
- SMILES: C(=O)(OC)C#CC(=O)OC
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: 125 °C
- Boiling Point: 452.3±45.0 °C(Predicted)
Pentaacetyl-5-thioglucose Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
10227-18-6 (Pentaacetyl-5-thioglucose) Related Products
- 762-21-0(1,4-diethyl but-2-ynedioate)
- 762-42-5(1,4-dimethyl but-2-ynedioate)
- 4341-76-8(ethyl but-2-ynoate)
- 3154-91-4(1,4-bis(prop-2-yn-1-yl) but-2-ynedioate)
- 38391-86-5(2-Butynedioic acid, monoethyl ester)
- 68691-05-4(2-Butynoic acid, 4-(acetyloxy)-, methyl ester)
- 23326-27-4(Methyl 2-butynoate)
- 31555-05-2(Methyl 4-hydroxybut-2-ynoate)
- 62796-54-7(2,4,6-Octatriynoic acid, methyl ester)
- 88697-12-5(2,4-Hexadiynedioic acid, dimethyl ester)
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